Cas no 800407-94-7 (2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-)

2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)- structure
800407-94-7 structure
Product Name:2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-
CAS No:800407-94-7
MF:C13H16N2O
MW:216.278943061829
CID:706402
PubChem ID:71421336
Update Time:2025-04-19

2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholinecarbonitrile, 4-[(1R)-1-phenylethyl]-, (2S)-
    • 800407-94-7
    • (2S)-4-[(1R)-1-Phenylethyl]morpholine-2-carbonitrile
    • DTXSID70840495
    • Inchi: 1S/C13H16N2O/c1-11(12-5-3-2-4-6-12)15-7-8-16-13(9-14)10-15/h2-6,11,13H,7-8,10H2,1H3/t11-,13-/m1/s1
    • InChI Key: KSRYMXVTXHDXOC-DGCLKSJQSA-N
    • SMILES: O1CCN(C[C@H]1C#N)[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.126263138g/mol
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.3Ų
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